Cas no 1805953-53-0 (3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid)

• Product Name: 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid
• CAS No: 1805953-53-0
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4800738
• Update Time: 2025-05-22

3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)4-2(7(13)14)1-3(10)6(12)11-4/h1,5H,10H2,(H,11,12)(H,13,14)
• InChI Key： IRLIVYLJJNOTLJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(C(N1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4

Additional information on 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid

3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS No. 1805953-53-0)

The compound 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS No. 1805953-53-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 6, a hydroxyl group at position 2, and a carboxylic acid group at position 5. These functional groups contribute to its versatile reactivity and make it a valuable compound in both academic research and industrial settings.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of multiple functional groups in 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid allows for extensive chemical modifications, enabling researchers to explore its potential as a lead compound in the design of novel pharmaceutical agents. For instance, the amino group can serve as a site for further substitution, while the hydroxyl and carboxylic acid groups provide opportunities for hydrogen bonding and other intermolecular interactions, which are crucial for drug-target binding.

The synthesis of 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid involves a series of carefully controlled reactions. Researchers have developed efficient synthetic routes that incorporate fluorination steps to introduce the difluoromethyl group, which is known to enhance the stability and bioavailability of pharmaceutical compounds. The optimization of these synthetic pathways has been a focus of recent studies, with advancements in catalytic methods and green chemistry principles being increasingly adopted to improve yield and reduce environmental impact.

In terms of biological activity, 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid has shown promising results in preliminary assays targeting various disease states. For example, its ability to modulate enzyme activity has been explored in the context of neurodegenerative diseases, where such compounds may offer therapeutic benefits by inhibiting key pathological processes. Additionally, the compound's potential as an anti-inflammatory agent has been investigated, with studies suggesting that it may exert its effects through modulation of inflammatory signaling pathways.

The application of pyridine derivatives in materials science is another area where 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid holds promise. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of advanced materials for solar cells or light-emitting diodes (LEDs). Researchers are actively exploring how the functional groups in this compound can be leveraged to enhance the performance of these materials.

From an environmental perspective, understanding the degradation pathways of 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques to investigate its biodegradation under various conditions, providing insights into its persistence in natural environments. These findings are essential for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 3-Amino-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS No. 1805953-53-0) is a multifaceted compound with significant potential across diverse fields. Its unique structure, versatile functional groups, and promising biological activity make it a valuable subject for ongoing research. As advancements in synthetic methods and biological screening continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial contexts.